7-(2-chlorobenzyl)-1,3,4,9-tetramethyl-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “7-(2-chlorobenzyl)-1,3,4,9-tetramethyl-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione” is a novel heterocycle . It belongs to the class of compounds known as purino [7, 8-g] -6-azapteridines and [1, 2, 4] triazino [3, 2-f] purines .
Synthesis Analysis
The synthesis of this compound involves several steps . It starts with the reaction of 8-aminotheophylline with hydroxylamine-Ο-sulfonic acid, which yields 7, 8-diamino-1, 3-dimethylxanthine . This intermediate is then heated with hydrochloric acid to produce 2, 4, 7, 9-tetramethylpurino [7, 8-g] -6-azapteridine-1, 3, 8, 10 (2 H, 4 H, 7 H, 9 H) -tetrone . The final step involves the treatment of this product with alkylamines, resulting in the desired compound .Molecular Structure Analysis
The molecular structure of this compound has been confirmed by X-ray analysis . Semiempirical calculations for predicting geometrical parameters are in excellent agreement with the X-ray crystal structure .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound have been described in the Synthesis Analysis section. The key reactions include the reaction of 8-aminotheophylline with hydroxylamine-Ο-sulfonic acid, the heating of the resulting product with hydrochloric acid, and the treatment of the resulting product with alkylamines .Scientific Research Applications
Antibacterial Hydrogels
The compound has shown promise in the development of antibacterial hydrogels. These hydrogels, with their three-dimensional porous network structures, exhibit inherent or exogenous antibacterial activity. Researchers have synthesized hydrogels using appropriate components, crosslinkers, and functional groups, aiming for local use. These materials have potential applications in wound healing, drug delivery, and tissue engineering .
Mainframe Testing Framework (F3270)
F3270 is a Java framework designed for automating functional tests in mainframe (TN3270) applications. It provides an API to interact with fields in screens and includes a terminal GUI for debugging. While not directly related to scientific research, this framework demonstrates the compound’s versatility in software development and testing .
Antimicrobial Derivatives
Researchers have synthesized novel 1,2,4-triazole derivatives based on this compound. Notably, 4-amino-5-(4-chlorophenyl)-2-[(5-mercapto-1,3,4-oxadiazol-2-yl)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one (13) was obtained through a multi-step process. Some of these derivatives exhibited good to moderate antimicrobial activities against test microorganisms .
Vascular Relaxing Effects
Certain triazino[3,2-f]purines derived from this compound were examined for their vascular relaxing effects. Although none showed potent activity, this research highlights the compound’s potential impact on vascular function .
Quinoxaline Derivatives
In a related study, researchers synthesized 1,2,4-triazolo[4,3-a]quinoxalines and 1,2,4-triazino[4,3-a]quinoxalines. These compounds may serve as leads for anticancer or antimicrobial agents. For example, 2-[5-amino-3-(4-chlorophenyl)pyrazol-1-yl]-3-benzylquinoxaline (13) was investigated for its biological properties .
Space Station Research
While not directly linked to this compound, it’s worth noting that China has conducted over 130 scientific research and application projects aboard its orbiting space station. These endeavors yield valuable insights across various disciplines .
Mechanism of Action
Future Directions
The future directions for research on this compound could include further investigation into its biological activities, given that similar compounds have shown significant in vivo antitumor and antiviral activity . Additionally, more research could be done to fully understand its mechanism of action and to explore its potential uses in medical applications.
properties
IUPAC Name |
7-[(2-chlorophenyl)methyl]-1,3,4,9-tetramethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN6O2/c1-10-11(2)25-14-15(20-17(25)23(4)21-10)22(3)18(27)24(16(14)26)9-12-7-5-6-8-13(12)19/h5-8,11H,9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATKHTQAOCAVGAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=NN(C2=NC3=C(N12)C(=O)N(C(=O)N3C)CC4=CC=CC=C4Cl)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-[(2-chlorophenyl)methyl]-1,3,4,9-tetramethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.